Cas no 709673-17-6 (Ethanethioic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-, S-ethyl ester)
709673-17-6 structure
Product Name:Ethanethioic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-, S-ethyl ester
CAS No:709673-17-6
MF:C9H17NO3S
MW:219.301181554794
CID:557853
PubChem ID:12148068
Update Time:2025-04-19
Ethanethioic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-, S-ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Ethanethioic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-, S-ethyl ester
- Ethanethioicacid, [[(1,1-dimethylethoxy)carbonyl]amino]-, S-ethyl ester (9CI)
- S-(boc-glycyl)-ethanethiol
- 709673-17-6
- Ethanethioic acid,[[(1,1-dimethylethoxy)carbonyl]amino]-,s-ethyl ester(9ci)
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- Inchi: 1S/C9H17NO3S/c1-5-14-7(11)6-10-8(12)13-9(2,3)4/h5-6H2,1-4H3,(H,10,12)
- InChI Key: BGCUGFOSCBHPPY-UHFFFAOYSA-N
- SMILES: S(CC)C(CNC(=O)OC(C)(C)C)=O
Computed Properties
- Exact Mass: 219.09291458g/mol
- Monoisotopic Mass: 219.09291458g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 80.7Ų
Ethanethioic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-, S-ethyl ester Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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